(Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2-fluorobenzoate (Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2-fluorobenzoate
Brand Name: Vulcanchem
CAS No.: 622804-93-7
VCID: VC7529367
InChI: InChI=1S/C25H19FO7/c1-29-19-11-8-14(23(30-2)24(19)31-3)12-21-22(27)17-10-9-15(13-20(17)33-21)32-25(28)16-6-4-5-7-18(16)26/h4-13H,1-3H3/b21-12-
SMILES: COC1=C(C(=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CC=C4F)OC)OC
Molecular Formula: C25H19FO7
Molecular Weight: 450.418

(Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2-fluorobenzoate

CAS No.: 622804-93-7

Cat. No.: VC7529367

Molecular Formula: C25H19FO7

Molecular Weight: 450.418

* For research use only. Not for human or veterinary use.

(Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2-fluorobenzoate - 622804-93-7

Specification

CAS No. 622804-93-7
Molecular Formula C25H19FO7
Molecular Weight 450.418
IUPAC Name [(2Z)-3-oxo-2-[(2,3,4-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] 2-fluorobenzoate
Standard InChI InChI=1S/C25H19FO7/c1-29-19-11-8-14(23(30-2)24(19)31-3)12-21-22(27)17-10-9-15(13-20(17)33-21)32-25(28)16-6-4-5-7-18(16)26/h4-13H,1-3H3/b21-12-
Standard InChI Key AJXXNHLINTXMKK-MTJSOVHGSA-N
SMILES COC1=C(C(=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CC=C4F)OC)OC

Introduction

Synthesis

The synthesis of similar compounds typically involves multi-step reactions, such as condensation reactions, where careful control of reaction conditions (temperature, solvent, and time) is crucial for achieving high yields and purity. For instance, the synthesis of related benzofuran derivatives often involves Knoevenagel condensations or similar methods to form the benzylidene linkage .

Biological Activity and Potential Applications

While specific biological activity data for (Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2-fluorobenzoate is not available, compounds with similar structures have shown potential in cytotoxicity studies and as inhibitors of biological processes like tubulin polymerization . The presence of a fluorobenzoate group could influence its interaction with biological targets, potentially enhancing its therapeutic profile.

Research Findings and Future Directions

Research into compounds with similar structures highlights their potential in drug discovery and organic synthesis. For instance, trimethoxyphenyl-based analogues have demonstrated cytotoxic activity against certain cancer cell lines . Future studies should focus on synthesizing and characterizing (Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 2-fluorobenzoate to explore its specific biological activities and applications.

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